Cas no 1267431-36-6 (2-{naphtho2,1-bfuran-2-yl}acetic acid)

• Product Name: 2-{naphtho2,1-bfuran-2-yl}acetic acid
• CAS No: 1267431-36-6
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• CID: 4584500
• Update Time: 2025-11-02

2-{naphtho2,1-bfuran-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{naphtho[2,1-b]furan-2-yl}acetic acid
• Naphtho[2,1-b]furan-2-acetic acid
• 2-{naphtho2,1-bfuran-2-yl}acetic acid

• Inchi： 1S/C14H10O3/c15-14(16)8-10-7-12-11-4-2-1-3-9(11)5-6-13(12)17-10/h1-7H,8H2,(H,15,16)
• InChI Key： BLXGYVVRBNUSCK-UHFFFAOYSA-N
• SMILES： O1C(CC(O)=O)=CC2=C3C(C=CC=C3)=CC=C12

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-{naphtho2,1-bfuran-2-yl}acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on 2-{naphtho2,1-bfuran-2-yl}acetic acid

Recent Advances in the Study of 2-{naphtho[2,1-b]furan-2-yl}acetic acid (CAS: 1267431-36-6) and Its Applications in Chemical Biology and Medicine

2-{naphtho[2,1-b]furan-2-yl}acetic acid (CAS: 1267431-36-6) is a synthetic organic compound that has recently garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique naphthofuran scaffold, has demonstrated promising biological activities, making it a subject of intense research for potential therapeutic applications. The following research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological evaluation, and mechanistic insights.

Recent studies have highlighted the potential of 2-{naphtho[2,1-b]furan-2-yl}acetic acid as a versatile scaffold for drug discovery. The compound's structural features, including the fused aromatic system and the acetic acid moiety, allow for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR). Researchers have synthesized a series of derivatives to optimize its pharmacological properties, with a particular focus on enhancing bioavailability and target specificity. Preliminary results suggest that certain derivatives exhibit potent anti-inflammatory and anticancer activities, positioning this compound as a promising candidate for further development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 2-{naphtho[2,1-b]furan-2-yl}acetic acid derivatives. The study employed in vitro and in vivo models to evaluate the compounds' ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. The results indicated that specific derivatives significantly reduced inflammation in murine models, with minimal toxicity. Mechanistic studies revealed that these compounds act by modulating the NF-κB signaling pathway, a key regulator of inflammatory responses. These findings underscore the therapeutic potential of this compound class in treating chronic inflammatory diseases.

Another area of active research involves the anticancer properties of 2-{naphtho[2,1-b]furan-2-yl}acetic acid. A recent study in Bioorganic & Medicinal Chemistry Letters explored the compound's ability to inhibit tumor cell proliferation. Using a panel of cancer cell lines, researchers demonstrated that certain derivatives induced apoptosis and cell cycle arrest, particularly in breast and lung cancer cells. Further investigations using molecular docking and computational modeling suggested that these compounds interact with key oncogenic targets, such as EGFR and PI3K. These insights provide a foundation for the rational design of more potent and selective anticancer agents based on this scaffold.

The synthesis of 2-{naphtho[2,1-b]furan-2-yl}acetic acid and its derivatives has also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient preparation of this compound with high yields and purity. For instance, a 2022 study in Organic & Biomolecular Chemistry described a novel one-pot synthesis route that minimizes byproduct formation and reduces reaction times. Such innovations are critical for scaling up production and facilitating further biological evaluations.

In conclusion, 2-{naphtho[2,1-b]furan-2-yl}acetic acid (CAS: 1267431-36-6) represents a promising scaffold for the development of novel therapeutic agents. Its demonstrated anti-inflammatory and anticancer activities, coupled with advances in synthetic chemistry, highlight its potential in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and conducting preclinical studies to validate its efficacy and safety in more complex biological systems. The continued exploration of this compound and its derivatives is expected to yield valuable insights and potential breakthroughs in chemical biology and medicine.